Cas no 2680748-16-5 (tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate
• CAS No: 2680748-16-5
• MF: C₁₃H₁₅F₃N₂O₄
• MW: 320.264414072037
• CID: 5634739
• PubChem ID: 165927696
• Update Time: 2025-10-19

tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680748-16-5
• EN300-28293856
• tert-butyl N-[2,2,2-trifluoro-1-(3-nitrophenyl)ethyl]carbamate
• tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate

• Inchi： 1S/C13H15F3N2O4/c1-12(2,3)22-11(19)17-10(13(14,15)16)8-5-4-6-9(7-8)18(20)21/h4-7,10H,1-3H3,(H,17,19)
• InChI Key： RRDRWMDVYVZKIW-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)[N+](=O)[O-])NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 320.09839145g/mol
• Monoisotopic Mass: 320.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate

tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate (CAS No. 2680748-16-5): A Comprehensive Overview

tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate (CAS No. 2680748-16-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a trifluoromethyl moiety, and a nitrophenyl substituent. These functional groups contribute to its distinct chemical properties and potential biological activities.

The tert-butyl group in the compound provides steric hindrance and enhances the stability of the molecule. This is particularly important in pharmaceutical applications where stability is crucial for maintaining the efficacy and shelf life of drugs. The trifluoromethyl moiety, on the other hand, introduces significant electronic effects due to the high electronegativity of fluorine atoms. This can influence the compound's reactivity and binding affinity to biological targets.

The presence of a nitrophenyl substituent adds another layer of complexity to the molecule. Nitro groups are known for their strong electron-withdrawing properties, which can modulate the electronic distribution within the molecule and affect its interactions with biological systems. This feature makes tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate an interesting candidate for various biological studies.

Recent research has focused on exploring the potential applications of tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate in drug discovery and development. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate demonstrated potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases.

In addition to its enzymatic inhibition properties, tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate has also been investigated for its potential as a lead compound in the development of novel therapeutics. Researchers have explored its ability to modulate signaling pathways associated with inflammation and cancer. Preliminary results suggest that this compound can effectively interfere with key signaling molecules, thereby offering new avenues for therapeutic intervention.

The synthesis of tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate involves several well-established chemical reactions. One common approach involves the reaction of 3-nitrobenzaldehyde with trifluoromethylamine to form an intermediate imine, which is then treated with tert-butanol in the presence of an acid catalyst to yield the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

From a safety perspective, tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate is generally considered safe when handled under appropriate laboratory conditions. However, as with any chemical compound, proper safety protocols should be followed to ensure safe handling and storage. Researchers should consult relevant safety data sheets (SDS) for detailed information on handling and disposal procedures.

In conclusion, tert-butyl N-2,2,2-trifluoro-1-(3-nitrophenyl)ethylcarbamate (CAS No. 2680748-16-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.